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Compound of Interest

Compound Name: Butyl diphenylphosphinite

Cat. No.: B082830

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl diphenylphosphinite, with CAS number 13360-94-6, is an organophosphorus
compound belonging to the phosphinite class of chemicals. These compounds are
characterized by the general formula P(OR)R2. While specific detailed experimental data and
applications for Butyl diphenylphosphinite are not extensively documented in publicly
available scientific literature, this guide provides a comprehensive overview of the known
properties of this compound, alongside general methodologies for the synthesis and reactions
of phosphinites. The potential applications of organophosphorus compounds in drug discovery
and development are also discussed to provide a contextual framework for researchers.

Chemical Properties and Data

Limited specific experimental data for Butyl diphenylphosphinite is available. The following
table summarizes its basic chemical properties.
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Property Value Source
CAS Number 13360-94-6

Molecular Formula C16H190P [1]
Molecular Weight 258.30 g/mol

Predicted XlogP 4.3 [1]
Monoisotopic Mass 258.11734 Da [1]
Compound Name butoxy(diphenyl)phosphane [1]

Synthesis of Phosphinites: A General Protocol

While a specific, detailed experimental protocol for the synthesis of Butyl
diphenylphosphinite is not readily available, a general and widely used method for the
preparation of phosphinites is the alcoholysis of the corresponding organophosphinous
chloride.[2]

Reaction Scheme:

CI-P(Ph):

\

CHs(CH2)s0OH — CH3(CH2)30-P(Ph)2 + HCI

/

+ Base

Click to download full resolution via product page
Caption: General synthesis of Butyl diphenylphosphinite.

Experimental Workflow:
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Combine Chlorodiphenylphosphine,
Butanol, and a Base (e.g., Triethylamine)
in an inert solvent (e.g., Toluene)

:

Stir at controlled temperature
(e.g., room temperature)

:

Filter to remove salt byproduct

:

Extract with an organic solvent

i

Dry the organic layer
(e.g., over MgSOa)

:

Purify by distillation or chromatography

2 CH3(CH2)30-P(Ph)2
2 CH3(CH2)30-P(=0)(Ph)2

/

+ O2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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